![molecular formula C7H11ClN2O B2843643 3-(Pyrrolidin-3-yl)-1,2-oxazole hydrochloride CAS No. 2219408-19-0](/img/structure/B2843643.png)
3-(Pyrrolidin-3-yl)-1,2-oxazole hydrochloride
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Overview
Description
The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Synthesis Analysis
The review on pyrrolidine in drug discovery reports bioactive molecules with target selectivity characterized by the pyrrolidine ring and its derivatives . The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The pyrrolidine ring is a five-membered nitrogen heterocycle . One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons .Chemical Reactions Analysis
The review on pyrrolidine in drug discovery investigates the influence of steric factors on biological activity, also describing the structure–activity relationship (SAR) of the studied compounds .Physical And Chemical Properties Analysis
Pyrrolidine is a colourless liquid that is miscible with water and most organic solvents . It has a characteristic odor that has been described as "ammoniacal, fishy, shellfish-like" .Scientific Research Applications
- The pyrrolidine ring, a key structural motif in this compound, is widely used by medicinal chemists. Its saturated scaffold offers several advantages:
- Researchers have identified bioactive molecules containing the pyrrolidine ring and its derivatives. These include pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. The stereoisomers and spatial orientation of substituents significantly impact the biological profile of drug candidates .
- Substituted 3-(pyridin-3-yl)isoxazoles, structurally related to our compound, have been synthesized as platelet aggregation inhibitors. These compounds exhibit low toxicity and hold promise as potential antithrombotic drugs .
- While not directly related to our compound, indole derivatives (including indole-3-acetic acid) are of wide interest due to their diverse biological and clinical applications. Indole-3-acetic acid, a plant hormone produced from tryptophan degradation, plays a crucial role in plant growth and development .
- The stereogenicity of carbons in the pyrrolidine ring influences drug candidate binding to enantioselective proteins. Different stereoisomers and substituent orientations lead to varying biological profiles .
- Researchers can modify the pyrrolidine scaffold to fine-tune physicochemical parameters, enhancing ADME/Tox (absorption, distribution, metabolism, excretion, and toxicity) properties of drug candidates .
- Scientists employ two main approaches:
Medicinal Chemistry and Drug Discovery
Platelet Aggregation Inhibition
Plant Hormone Research
Stereochemistry and Enantioselective Proteins
Pharmacophore Optimization
Synthetic Strategies
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-pyrrolidin-3-yl-1,2-oxazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.ClH/c1-3-8-5-6(1)7-2-4-10-9-7;/h2,4,6,8H,1,3,5H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGVDURIEYRNJCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C2=NOC=C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pyrrolidin-3-yl)isoxazole hydrochloride |
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